6-Propylpiperidin-3-ol

• IUPAC Name: 6-propylpiperidin-3-ol
• InChI: InChI=1S/C8H17NO/c1-2-3-7-4-5-8(10)6-9-7/h7-10H,2-6H2,1H3
• InChI Key: BQSAUYXITCMAKS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CN1)O
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol

Description

6-Propylpiperidin-3-ol (6-PP3-OH) is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound belongs to the piperidine family, which is a class of organic compounds that contains a six-membered ring containing a nitrogen atom. 6-PP3-OH is a chiral compound, which means it has two enantiomers that differ in their spatial arrangement.

Scientific Research Applications

1. Anti-Inflammatory and Anti-Cancer Properties

6-Propylpiperidin-3-ol and its derivatives have demonstrated significant anti-inflammatory and anti-cancer activities. A study by Chaudhary et al. (2020) focused on the anti-inflammatory effects of various analogues of 6-acetamido-2,4,5-trimethylpyridin-3-ol, a compound structurally similar to 6-Propylpiperidin-3-ol, showing promising results in inhibiting colon inflammation and reducing symptoms of inflammatory bowel disease (IBD) (Chaudhary et al., 2020). Additionally, compounds derived from 6-Propylpiperidin-3-ol displayed potent antiangiogenic and antitumor activities in various studies, indicating their potential as novel angiogenesis inhibitors (Lee et al., 2014).

2. Genetic and Sensory Research

Research has utilized 6-n-propylthiouracil (PROP), a compound related to6-Propylpiperidin-3-ol, for genetic and sensory studies. For instance, Padiglia et al. (2010) explored the relationship between PROP taste sensitivity, genetic factors, and body mass index (BMI). Their findings suggested a correlation between PROP sensitivity and BMI, influenced by genetic variations (Padiglia et al., 2010). Similarly, Bouthoorn et al. (2014) used PROP sensitivity as a marker to investigate its causal relation with body weight, particularly in children, highlighting the genetic factors that contribute to taste perception and potentially influence dietary behavior and energy metabolism (Bouthoorn et al., 2014).

3. Neuropharmacology

In the field of neuropharmacology, derivatives of 6-Propylpiperidin-3-ol have been studied for their effects on the dopaminergic and serotonergic systems. Mattsson et al. (2012) synthesized a series of 1-propyl-4-arylpiperidines and evaluated their influence on dopamine D2 receptors and monoamine oxidase A, demonstrating the compound's potential in treating disorders related to these neurotransmitter systems (Mattsson et al., 2012).